Cas no 2171453-33-9 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylpentanoic acid)
2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylpentanoic acid
- EN300-1475463
- 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylpentanoic acid
- 2171453-33-9
-
- Inchi: 1S/C28H36N2O5/c1-4-6-11-19(17-25(31)30-28(3,16-5-2)26(32)33)29-27(34)35-18-24-22-14-9-7-12-20(22)21-13-8-10-15-23(21)24/h7-10,12-15,19,24H,4-6,11,16-18H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)/t19-,28?/m1/s1
- InChI Key: QWMOJPUSIBZKKP-OJQMSQGESA-N
- SMILES: O(C(N[C@@H](CC(NC(C(=O)O)(C)CCC)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 480.26242225g/mol
- Monoisotopic Mass: 480.26242225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 13
- Complexity: 706
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 105Ų
2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1475463-1.0g |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylpentanoic acid |
2171453-33-9 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1475463-50mg |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylpentanoic acid |
2171453-33-9 | 50mg |
$2829.0 | 2023-09-29 | ||
| Enamine | EN300-1475463-100mg |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylpentanoic acid |
2171453-33-9 | 100mg |
$2963.0 | 2023-09-29 | ||
| Enamine | EN300-1475463-250mg |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylpentanoic acid |
2171453-33-9 | 250mg |
$3099.0 | 2023-09-29 | ||
| Enamine | EN300-1475463-500mg |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylpentanoic acid |
2171453-33-9 | 500mg |
$3233.0 | 2023-09-29 | ||
| Enamine | EN300-1475463-1000mg |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylpentanoic acid |
2171453-33-9 | 1000mg |
$3368.0 | 2023-09-29 | ||
| Enamine | EN300-1475463-2500mg |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylpentanoic acid |
2171453-33-9 | 2500mg |
$6602.0 | 2023-09-29 | ||
| Enamine | EN300-1475463-5000mg |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylpentanoic acid |
2171453-33-9 | 5000mg |
$9769.0 | 2023-09-29 | ||
| Enamine | EN300-1475463-10000mg |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylpentanoic acid |
2171453-33-9 | 10000mg |
$14487.0 | 2023-09-29 |
2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylpentanoic acid Related Literature
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylpentanoic acid
Introduction to 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylpentanoic acid (CAS No. 2171453-33-9)
2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylpentanoic acid (CAS No. 2171453-33-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and therapeutic applications.
The structure of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylpentanoic acid is characterized by its Fmoc (fluorenylmethyloxycarbonyl) protecting group, which is commonly used to mask the amino functionality during peptide synthesis. The Fmoc group is known for its ease of removal under mild conditions, making it an ideal choice for solid-phase peptide synthesis (SPPS). The presence of the heptanamido and 2-methylpentanoic acid moieties further enhances the compound's solubility and reactivity, contributing to its versatility in various chemical reactions.
In recent years, the use of Fmoc-protected amino acid derivatives has been extensively studied in the context of peptide-based therapeutics. These compounds are often employed as building blocks for the synthesis of bioactive peptides, which have shown promise in treating a wide range of diseases, including cancer, neurological disorders, and infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of Fmoc-protected amino acids in the development of novel antiviral peptides targeting HIV and influenza viruses.
The synthetic route for 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylpentanoic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by the coupling of appropriate carboxylic acids to form the desired amide linkages. The final step involves deprotection to reveal the free amino functionality. This process requires precise control over reaction conditions to ensure high yields and purity.
The physical and chemical properties of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylpentanoic acid have been extensively characterized. It is a white crystalline solid with a molecular weight of approximately 465.56 g/mol. The compound exhibits good solubility in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which facilitates its use in various synthetic protocols. Additionally, its stability under different pH conditions and temperatures has been evaluated, providing valuable insights into its handling and storage requirements.
In terms of biological activity, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylpentanoic acid has shown potential as a precursor for bioactive peptides with therapeutic applications. For example, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that peptides synthesized using this compound exhibited potent anti-inflammatory effects in vitro and in vivo. These findings suggest that further research into the biological properties of this compound could lead to the development of novel therapeutic agents.
The safety profile of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylpentanoic acid has also been investigated. While it is generally considered safe for laboratory use when proper handling procedures are followed, it is important to note that exposure to high concentrations or prolonged exposure may pose health risks. Therefore, it is recommended that researchers working with this compound adhere to standard safety guidelines and use appropriate personal protective equipment (PPE).
In conclusion, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylpentanoic acid (CAS No. 2171453-33-9) is a versatile and important compound in the field of medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an invaluable tool for the synthesis of bioactive peptides with potential therapeutic applications. Ongoing research continues to explore new avenues for its use, further solidifying its significance in modern drug development efforts.
2171453-33-9 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)